Cas no 89563-26-8 (Iodonium, (2-hydroxy-3,5-dinitrophenyl)phenyl-, chloride)

• Product Name: Iodonium, (2-hydroxy-3,5-dinitrophenyl)phenyl-, chloride
• CAS No: 89563-26-8
• MF: C₁₂H₈ClIN₂O₅
• MW: 422.559794425964
• CID: 596525
• PubChem ID: 71324945
• Update Time: 2025-04-19

Iodonium, (2-hydroxy-3,5-dinitrophenyl)phenyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Iodonium, (2-hydroxy-3,5-dinitrophenyl)phenyl-, chloride
• (2-hydroxy-3,5-dinitrophenyl)-phenyliodanium,chloride
• 89563-26-8
• (2-Hydroxy-3,5-dinitrophenyl)(phenyl)iodanium chloride
• DTXSID50754349

• Inchi： 1S/C12H7IN2O5.ClH/c16-12-10(13-8-4-2-1-3-5-8)6-9(14(17)18)7-11(12)15(19)20;/h1-7H;1H
• InChI Key： CICKEWQHNLHYOU-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-].[Cl-]

Computed Properties

• Exact Mass: 421.91665g/mol
• Monoisotopic Mass: 421.91665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų